Cas no 2228706-28-1 (methyl 5-(1-amino-3-hydroxypropyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(1-amino-3-hydroxypropyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228706-28-1
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6448572
• PubChem ID: 165690472
• Update Time: 2025-05-21

methyl 5-(1-amino-3-hydroxypropyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-amino-3-hydroxypropyl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1777843
• 2228706-28-1

• Inchi： 1S/C9H15N3O3/c1-12-8(6(10)3-4-13)5-7(11-12)9(14)15-2/h5-6,13H,3-4,10H2,1-2H3
• InChI Key： JGPBOGZBIOHBIN-UHFFFAOYSA-N
• SMILES： OCCC(C1=CC(C(=O)OC)=NN1C)N

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 90.4Ų

Additional information on methyl 5-(1-amino-3-hydroxypropyl)-1-methyl-1H-pyrazole-3-carboxylate

Introduction to Methyl 5-(1-amino-3-hydroxypropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228706-28-1)

Methyl 5-(1-amino-3-hydroxypropyl)-1-methyl-1H-pyrazole-3-carboxylate, with the CAS registry number 2228706-28-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound features a pyrazole ring, a methyl group, and a substituted amino alcohol moiety, making it a versatile molecule for various chemical modifications and biological evaluations.

The pyrazole ring in this compound is a key structural element, contributing to its stability and reactivity. Pyrazoles are five-membered heterocycles containing two nitrogen atoms at positions 1 and 3. In this specific compound, the pyrazole ring is further substituted at position 5 with a (1-amino-3-hydroxypropyl) group and at position 3 with a methyl ester group. These substituents play a crucial role in determining the compound's physical properties, solubility, and biological activity.

Recent studies have highlighted the potential of methyl 5-(1-amino-3-hydroxypropyl)-1-methyl-1H-pyrazole-3-carboxylate as a promising candidate in drug development. Researchers have explored its ability to modulate various cellular pathways, including those involved in inflammation, oxidative stress, and neurodegenerative diseases. The presence of the amino alcohol group provides additional functional diversity, enabling interactions with multiple biological targets.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and esterification. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions has been a focus of recent studies to improve yield and minimize by-products.

The biological evaluation of methyl 5-(1-amino-3-hydroxypropyl)-1-methyl-1H-pyrazole-3-carboxylate has revealed its potential as an anti-inflammatory agent. In vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings suggest that the compound could be developed into a therapeutic agent for conditions characterized by chronic inflammation, such as arthritis or inflammatory bowel disease.

Furthermore, this compound has shown promise in antioxidant studies. Its ability to scavenge free radicals and reduce oxidative stress makes it a potential candidate for combating oxidative damage-associated diseases like cardiovascular disorders and neurodegenerative conditions. Recent research has also explored its neuroprotective effects in animal models of Alzheimer's disease, where it demonstrated significant reductions in amyloid-beta peptide levels and improvements in cognitive function.

The versatility of methyl 5-(1-amino-3-hydroxypropyl)-1-methyl-1H-pyrazole-3-carboxylate extends beyond its biological applications. It serves as an intermediate in the synthesis of more complex molecules with enhanced pharmacokinetic properties. By modifying the substituents on the pyrazole ring or altering the amino alcohol group, chemists can tailor the compound's properties for specific therapeutic targets.

In conclusion, methyl 5-(1-amino-3-hydroxypropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228706-28) is a multifaceted compound with immense potential in drug discovery and development. Its unique structure allows for diverse interactions with biological systems, making it a valuable tool in addressing various disease states. Continued research into its synthesis, optimization, and biological effects will undoubtedly unlock new applications for this intriguing molecule.